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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977 Get Quote

For Immediate Implementation: This guide provides essential safety protocols and logistical

plans for the handling and disposal of M-Tolyl acetate, ensuring the protection of laboratory

personnel and the integrity of your research. Adherence to these procedures is critical for

maintaining a safe and compliant laboratory environment.

M-Tolyl acetate, also known as m-cresyl acetate, is a combustible liquid that can cause

irritation to the eyes, skin, and respiratory tract.[1] While its toxicological properties have not

been fully investigated, it is imperative to handle this chemical with appropriate caution.[1] The

following procedures are designed to minimize exposure risk and ensure safe operational

conduct.

Essential Safety and Physical Data
A clear understanding of M-Tolyl acetate's properties is fundamental to its safe handling. The

following table summarizes key quantitative data for quick reference.
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Property Value Source

Molecular Formula C₉H₁₀O₂ [1][2][3]

Molecular Weight 150.17 g/mol [3][4]

Appearance Clear, almost colorless liquid [1][2]

Flash Point 92°C - 95°C (closed cup) [1][2][4]

Boiling Point 210 - 213°C [2][4]

Density 1.04 g/mL at 25°C [2][4]

Storage Class Combustible liquids [4]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are your first line of defense against chemical exposure.

The following table outlines the mandatory PPE for handling M-Tolyl acetate.
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Body Part Protection Standard/Specification

Eyes/Face

Safety glasses or chemical

safety goggles. A face shield

may be required in situations

with a higher risk of splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin

Appropriate protective gloves

(e.g., butyl-rubber or nitrile

rubber). Gloves must be

inspected before use and

removed using the proper

technique to avoid skin

contact.

Regulation (EU) 2016/425 and

the standard EN 374.[2]

Body
Impervious clothing or a lab

coat to prevent skin exposure.

Select based on the

concentration and amount of

the substance being handled.

[2]

Respiratory

Generally not required with

adequate ventilation. For

nuisance exposures or in

poorly ventilated areas, use a

NIOSH-approved respirator

with OV/AG (US) or ABEK

(EU) cartridges.

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1][2]

Standard Operating Procedure for M-Tolyl Acetate
This section details the step-by-step methodology for the safe handling of M-Tolyl acetate from

procurement to disposal.

1. Pre-Handling and Preparation:

Ventilation: Always handle M-Tolyl acetate in a well-ventilated area, preferably within a

chemical fume hood.[1][5]
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PPE Inspection: Before starting any work, inspect all PPE for signs of damage or

degradation and don it correctly.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.[5][6]

Container Inspection: Check the M-Tolyl acetate container for any leaks or damage before

moving it.

2. Handling and Use:

Grounding: When transferring the substance, ground and bond containers and receiving

equipment to prevent static discharge, as it is a combustible liquid.[6]

Avoid Contact: Take care to avoid contact with eyes, skin, and clothing.[1] Do not ingest or

inhale vapors.[1]

Heating: Keep away from heat, sparks, and open flames.[1]

Container Management: Keep the container tightly closed when not in use.[1][5]

3. Spill Management:

Immediate Action: In the event of a spill, immediately evacuate non-essential personnel and

remove all sources of ignition.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][5]

Cleanup: Use spark-proof tools for cleanup.[1] Place the absorbed material into a suitable,

labeled container for disposal.

Ventilation: Ensure the area is well-ventilated during cleanup.[1]

First Aid Measures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove all contaminated clothing. Flush skin

with plenty of soap and water for at least 15

minutes. Seek medical attention if irritation

develops.[1][2][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of M-Tolyl acetate and any contaminated materials is a critical step in the

chemical handling lifecycle to ensure environmental protection and regulatory compliance.

1. Waste Identification and Segregation:

Unused Product: Unused M-Tolyl acetate should be disposed of as hazardous waste.

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbents), as well as

contaminated PPE (gloves, lab coats), must be treated as hazardous waste.

2. Waste Collection and Storage:

Containers: Collect waste in a designated, properly labeled, and sealed container.
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Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible substances.

3. Disposal Method:

Licensed Disposal Company: The primary method of disposal should be to offer the surplus

and non-recyclable solutions to a licensed disposal company.[2]

Incineration: It may be possible to burn the chemical in a chemical incinerator equipped with

an afterburner and scrubber.[5]

Regulatory Compliance: Always observe all federal, state, and local environmental

regulations when disposing of this substance.[5] Do not let the product enter drains.[2]

Visual Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for the safe handling of M-
Tolyl acetate.

Preparation Handling Post-Handling

Waste Disposal
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Segregate Waste
Generate Waste

Properly Store Chemical Decontaminate Work Area Doff & Dispose of PPE Wash Hands Thoroughly

Store in Labeled Container

Contaminated PPE

Arrange Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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